Cas no 2580230-12-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(propan-2-yl)thieno2,3-bpyridine-2-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(propan-2-yl)thieno2,3-bpyridine-2-carboxylic acid
• CAS No: 2580230-12-0
• MF: C₂₆H₂₂N₂O₄S
• MW: 458.528885364532
• CID: 5661934
• PubChem ID: 165894285
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(propan-2-yl)thieno2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-(propan-2-yl)thieno[2,3-b]pyridine-2-carboxylic acid
• EN300-27727664
• 2580230-12-0
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(propan-2-yl)thieno2,3-bpyridine-2-carboxylic acid

• Inchi： 1S/C26H22N2O4S/c1-14(2)21-12-11-19-22(23(25(29)30)33-24(19)27-21)28-26(31)32-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-12,14,20H,13H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key： YLNAKPRSGKKZII-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=CC=C(C(C)C)N=C12)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.13002836g/mol
• Monoisotopic Mass: 458.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 117Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(propan-2-yl)thieno2,3-bpyridine-2-carboxylic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(propan-2-yl)thieno2,3-bpyridine-2-carboxylic Acid (CAS No. 2580230-12-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(propan-2-yl)thieno2,3-bpyridine-2-carboxylic acid, identified by its CAS number 2580230-12-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for various biological applications.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including a fluoren-9-ylmethylcarbonyl moiety and a propan-2-yl substituent. These structural elements contribute to its complex chemical behavior and potential biological activity. Specifically, the fluoren-9-ylmethylcarbonyl group is known for its ability to enhance the solubility and stability of molecules in biological systems, while the propan-2-yl group can influence the compound's pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(propan-2-yl)thieno2,3-bpyridine-2-carboxylic acid has emerged as a potential candidate for such applications due to its unique structural and chemical properties. Its heterocyclic backbone, which includes both thieno and pyridine rings, provides a versatile platform for further functionalization and derivatization.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The presence of multiple reactive sites allows for the introduction of various pharmacophores, enabling the design of molecules with tailored biological activities. For instance, the fluoren-9-ylmethylcarbonyl group can be used to link other bioactive moieties, while the propan-2-yl substituent can be modified to optimize pharmacokinetic profiles.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. These molecules often exhibit high binding affinity and selectivity towards biological targets, making them valuable candidates for drug development. The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(propan-2-yl)thieno2,3-bpyridine-2-carboxylic acid is no exception and has shown promise in preliminary screenings for various therapeutic targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoren-9-ylmethylcarbonyl group typically involves protective group strategies to prevent unwanted side reactions. Similarly, the attachment of the propan-2-yl substituent requires precise control over reaction conditions to avoid over-functionalization or degradation.

From a computational chemistry perspective, the molecular structure of this compound can be modeled using advanced software tools to predict its biological activity and interactions with potential targets. These simulations can provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

The pharmacological profile of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-(propan-2-y l)thieno2,3-bpyridine - 2 - carboxylic acid is currently under investigation in several research laboratories. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. Further studies are needed to fully elucidate its therapeutic potential and to identify any potential adverse effects.

In conclusion, 3 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 6 - ( p r o p a n - 2 - y l ) t h i e n o 2 , 3 - b p y r i d i n e - 2 - c a r b o x y l i c acid ( C A S N o . 2580230 - 12 - 0 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to progress, it is likely that new applications and derivatives will emerge, expanding its utility in medicine and biotechnology.